molecular formula C20H20BrN3O3S3 B2699272 N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide CAS No. 683263-48-1

N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide

Cat. No. B2699272
CAS RN: 683263-48-1
M. Wt: 526.48
InChI Key: JAAAYBCXZHDUME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C20H20BrN3O3S3 and its molecular weight is 526.48. The purity is usually 95%.
BenchChem offers high-quality N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

  • A study by Yılmaz et al. (2015) synthesized derivatives of indapamide, showing proapoptotic activity on melanoma cell lines, indicating potential anticancer properties. These compounds inhibited human carbonic anhydrase isoforms, suggesting a mechanism for their anticancer activity (Yılmaz et al., 2015).

Antitubercular Activity

  • Research by Dighe et al. (2012) focused on the synthesis of novel benzamide derivatives, demonstrating significant antitubercular activity against Mycobacterium tuberculosis, highlighting the potential for tuberculosis treatment (Dighe et al., 2012).

Catalysis and Synthetic Methodologies

  • Khazaei et al. (2014) reported on the synthesis of a N-bromo sulfonamide reagent, used as a catalyst for the synthesis of bis(pyrazol-5-ol)s, illustrating the compound's role in facilitating novel synthetic routes (Khazaei et al., 2014).

Antiviral Activity

  • A study by Chen et al. (2010) synthesized thiadiazole sulfonamide derivatives, showing potential anti-tobacco mosaic virus activity, suggesting applications in antiviral research (Chen et al., 2010).

Supramolecular Chemistry

  • Yadav and Ballabh (2020) explored the gelation behavior of N-(thiazol-2-yl) benzamide derivatives, indicating their potential in designing new supramolecular gelators for various applications (Yadav & Ballabh, 2020).

Antimalarial and COVID-19 Research

  • Fahim and Ismael (2021) investigated antimalarial sulfonamides for their potential use against COVID-19, utilizing computational calculations and molecular docking studies, highlighting the compound's versatility in addressing infectious diseases (Fahim & Ismael, 2021).

properties

IUPAC Name

N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20BrN3O3S3/c1-13-3-2-10-24(11-13)30(26,27)15-6-4-14(5-7-15)19(25)23-20-22-16(12-28-20)17-8-9-18(21)29-17/h4-9,12-13H,2-3,10-11H2,1H3,(H,22,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JAAAYBCXZHDUME-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC=C(S4)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20BrN3O3S3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

526.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.